Cas no 861076-28-0 (1-bromo-2-methoxy-4-methyl-5-nitro-benzene)

• Product Name: 1-bromo-2-methoxy-4-methyl-5-nitro-benzene
• CAS No: 861076-28-0
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD11007872
• CID: 1029921
• PubChem ID: 44551318
• Update Time: 2025-11-02

1-bromo-2-methoxy-4-methyl-5-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-methoxy-4-methyl-5-nitrobenzene
• 2-BROMO-5-METHYL-4-NITROANISOLE
• 1-bromo-2-methoxy-4-methyl-5-nitro-benzene
• 1-Bromo-2-methoxy-4-methyl-5-nitrobenzene (ACI)
• Anisole, 2-bromo-5-methyl-4-nitro- (3CI)
• 2-Bromo-5-methyl-4-nitro-anisole
• 4-Bromo-5-methoxy-2-nitrotoluene
• RJFNPONWQGCABQ-UHFFFAOYSA-N
• DA-41120
• AKOS016845726
• PB22443
• AS-41505
• 2-BROMO-5-METHYL-4-NITROPHENYL METHYL ETHER
• MFCD11007872
• SY027334
• CS-0052591
• 861076-28-0
• DTXSID20659312
• SCHEMBL1898099

• MDL： MFCD11007872
• Inchi： 1S/C8H8BrNO3/c1-5-3-8(13-2)6(9)4-7(5)10(11)12/h3-4H,1-2H3
• InChI Key： RJFNPONWQGCABQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC(OC)=C(Br)C=1)=O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 322.8±37.0 °C at 760 mmHg
• Flash Point: 149.0±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-bromo-2-methoxy-4-methyl-5-nitro-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-bromo-2-methoxy-4-methyl-5-nitro-benzene

Comprehensive Guide to 1-Bromo-2-methoxy-4-methyl-5-nitro-benzene (CAS No. 861076-28-0): Properties, Applications, and Market Insights

1-Bromo-2-methoxy-4-methyl-5-nitro-benzene (CAS No. 861076-28-0) is a specialized aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This halogenated nitrobenzene derivative is characterized by its unique molecular structure, combining bromine, methoxy, methyl, and nitro functional groups. The compound's chemical formula is C₈H₈BrNO₃, and it typically appears as a yellow to light brown crystalline powder under standard conditions.

The growing interest in nitroaromatic compounds like 1-Bromo-2-methoxy-4-methyl-5-nitro-benzene stems from their versatile applications in medicinal chemistry and material science. Recent trends in drug discovery have highlighted the importance of such building blocks for developing novel pharmaceutical intermediates. Researchers particularly value this compound for its electron-withdrawing properties and the strategic positioning of its substituents, which make it valuable for Suzuki coupling reactions and other cross-coupling methodologies.

From a physicochemical perspective, 1-Bromo-2-methoxy-4-methyl-5-nitro-benzene demonstrates moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), while being practically insoluble in water. Its molecular weight of 246.06 g/mol and specific structural features contribute to its stability under normal storage conditions, though it should be protected from prolonged exposure to light and moisture to maintain purity.

The synthetic applications of CAS 861076-28-0 are particularly noteworthy in the development of heterocyclic compounds and active pharmaceutical ingredients (APIs). Many researchers searching for "nitrobenzene derivatives for medicinal chemistry" or "brominated aromatic building blocks" will find this compound highly relevant to their work. Its electron-deficient aromatic ring makes it particularly useful in nucleophilic aromatic substitution reactions, a fact that has been increasingly recognized in recent scientific literature.

Market analysis shows growing demand for 1-Bromo-2-methoxy-4-methyl-5-nitro-benzene among contract research organizations (CROs) and pharmaceutical manufacturers. The compound's role in synthesizing potential kinase inhibitors and other small molecule therapeutics has driven this demand. Current production methods typically involve controlled nitration of appropriate brominated precursors, followed by careful purification to achieve the high purity levels required for research applications.

Environmental and handling considerations for 1-Bromo-2-methoxy-4-methyl-5-nitro-benzene follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles should be used when handling this compound. Storage recommendations typically suggest keeping the material in tightly sealed containers under inert atmosphere at temperatures between 2-8°C for long-term preservation.

The analytical characterization of CAS 861076-28-0 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods confirm both the identity and purity of the material, which is crucial for research applications. Recent advances in analytical chemistry have made it possible to detect and quantify this compound at increasingly lower concentrations, supporting its use in trace-level studies.

Looking toward future applications, 1-Bromo-2-methoxy-4-methyl-5-nitro-benzene shows promise in the development of organic electronic materials and photoactive compounds. The compound's unique electronic properties, stemming from its combination of electron-donating and electron-withdrawing groups, make it interesting for materials science applications. This aligns with current research trends focusing on functional organic materials for optoelectronic devices.

For researchers considering 1-Bromo-2-methoxy-4-methyl-5-nitro-benzene for their projects, several synthetic considerations should be noted. The compound's reactivity can be significantly influenced by the nature of solvents and reaction conditions employed. Many recent publications have explored optimized conditions for its participation in various catalytic transformations, providing valuable references for synthetic chemists.

The global chemical supply chain for nitroaromatic compounds like 861076-28-0 has seen increased diversification in recent years. Quality control remains paramount, with reputable suppliers typically providing comprehensive certificates of analysis and detailed technical data sheets. Researchers are advised to verify the purity and specifications of the material when sourcing it for critical applications.

In conclusion, 1-Bromo-2-methoxy-4-methyl-5-nitro-benzene (CAS No. 861076-28-0) represents an important building block in modern organic synthesis. Its combination of structural features and reactivity profile makes it valuable for numerous applications in pharmaceutical research and materials development. As research into functionalized aromatic compounds continues to advance, the significance of this and related compounds is likely to grow further in both academic and industrial settings.